Cas no 896133-77-0 (5-Hydrazinyl-2-methylpyridine hydrochloride)

• Product Name: 5-Hydrazinyl-2-methylpyridine hydrochloride
• CAS No: 896133-77-0
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD10698812
• CID: 714845
• PubChem ID: 24820511
• Update Time: 2025-10-25

5-Hydrazinyl-2-methylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methylpyridin-3-yl)hydrazine hydrochloride
• 5-Hydrazino-2-methylpyridine hydrochloride
• 5-hydrazinyl-2-methylPyridine hydrochloride
• C6H10ClN3
• Pyridine, 5-hydrazinyl-2-methyl-, hydrochloride (1:1)
• 5-HYDRAZINYL-2-METHYLPYRIDINE HCL
• Pyridine, 5-hydrazino-2-methyl-, monohydrochloride
• Pyridine,5-hydrazinyl-2-methyl-, hydrochloride
• 5-Hydrazinyl-2-methyl-pyridinehydrochloride
• PULVNVPJXXJEAS-UHFFFAOYSA-N
• 5-Hydrazinyl-2-methylpyridine, HCl
• TRA004839
• Pyridine, 5-hydrazino-2-methyl-, monohydrochloride (9CI)
• 6-Methylpyridin-3-ylhydrazine hydrochloride
• DS-15062
• Q-101044
• (6-methylpyridin-3-yl)hydrazine hydrochloride
• 896133-77-0
• AKOS015849866
• SY107716
• 5-Hydrazinyl-2-methyl-pyridine hydrochloride (1:1)
• 1-(6-methylpyridin-3-yl)hydrazinehydrochloride
• 5-Hydrazinyl-2-methylpyridine--hydrogen chloride (1/1)
• AC-22639
• DTXSID30647548
• SCHEMBL4278980
• MFCD10698812
• (6-methylpyridin-3-yl)hydrazine,hydrochloride
• (6-methylpyridin-3-yl)hydrazine;hydrochloride
• CS-W021248
• 6-methylpyridin-3-yl-hydrazine hydrochloride
• SB19908
• 5-Hydrazinyl-2-methylpyridine hydrochloride

• MDL： MFCD10698812
• Inchi： 1S/C6H9N3.ClH/c1-5-2-3-6(9-7)4-8-5;/h2-4,9H,7H2,1H3;1H
• InChI Key： PULVNVPJXXJEAS-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=CC=C(NN)C=1

Computed Properties

• Exact Mass: 159.05600
• Monoisotopic Mass: 159.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 261.1±20.0 °C at 760 mmHg
• Flash Point: 111.7±21.8 °C
• PSA: 50.94000
• LogP: 2.25090
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Hydrazinyl-2-methylpyridine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 5-Hydrazinyl-2-methylpyridine hydrochloride

Introduction to 5-Hydrazinyl-2-methylpyridine hydrochloride (CAS No. 896133-77-0)

5-Hydrazinyl-2-methylpyridine hydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. With the CAS number 896133-77-0, this compound has garnered attention due to its unique structural properties and potential therapeutic benefits. This introduction delves into the compound's chemical characteristics, its role in modern medicinal chemistry, and recent advancements where it has been utilized.

The molecular structure of 5-Hydrazinyl-2-methylpyridine hydrochloride consists of a pyridine ring substituted with a hydrazine group at the 5-position and a methyl group at the 2-position, with the hydrochloride salt form enhancing its solubility and reactivity. This configuration makes it a valuable intermediate in synthesizing various pharmacologically active molecules. The hydrazine moiety, in particular, is well-known for its ability to participate in condensation reactions, forming hydrazones and imines, which are crucial in drug development.

In recent years, 5-Hydrazinyl-2-methylpyridine hydrochloride has been explored in the synthesis of novel antimicrobial agents. The pyridine core is a common scaffold in many bioactive compounds, and modifications at the 2- and 5-positions can significantly alter its biological activity. Studies have shown that derivatives of this compound exhibit promising antimicrobial properties against various resistant strains. This has spurred interest in further investigating its potential as a lead compound for developing new antibiotics.

Moreover, the compound has found utility in the field of anticancer research. The hydrazine group's ability to form stable complexes with metal ions has been leveraged to create metal-based anticancer agents. Research indicates that complexes formed with 5-Hydrazinyl-2-methylpyridine hydrochloride can induce apoptosis in cancer cells by disrupting essential cellular processes. These findings highlight the compound's significance as a building block for anticancer drug candidates.

Recent advancements in computational chemistry have also enhanced the understanding of 5-Hydrazinyl-2-methylpyridine hydrochloride's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes and receptors involved in inflammatory pathways. This insight has opened new avenues for developing anti-inflammatory drugs, showcasing the compound's broad therapeutic potential.

The synthesis of 5-Hydrazinyl-2-methylpyridine hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize its production. These techniques not only improve efficiency but also minimize byproduct formation, making the process more sustainable.

In conclusion, 5-Hydrazinyl-2-methylpyridine hydrochloride (CAS No. 896133-77-0) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow further.